Cas no 80945-85-3 (2,7-dichloro-4-methyl-1,3-benzothiazole)

2,7-dichloro-4-methyl-1,3-benzothiazole structure
80945-85-3 structure
Product Name:2,7-dichloro-4-methyl-1,3-benzothiazole
CAS No:80945-85-3
MF:C8H5Cl2NS
MW:218.102998495102
MDL:MFCD04971827
CID:707938
PubChem ID:2049876
Update Time:2025-04-19

2,7-dichloro-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2,7-dichloro-4-methyl-
    • 2,7-Dichloro-4-methyl-1,3-benzothiazole
    • 2,7-dichloro-4-methylbenzo[d]thiazole
    • 2,7-Dichloro-4-methylbenzothiazole
    • F1910-0024
    • A840009
    • SCHEMBL2035753
    • BUYSZGJSZGEBEZ-UHFFFAOYSA-N
    • AKOS005208152
    • EN300-237788
    • 80945-85-3
    • 2-chloro-4-methyl-7-chlorobenzothiazole
    • FT-0716290
    • DTXSID60365960
    • DA-02646
    • 2,7-Dichloro-4-methyl-benzothiazole
    • DB-302565
    • 2,7-dichloro-4-methyl-1,3-benzothiazole
    • MDL： MFCD04971827
    • Inchi： 1S/C8H5Cl2NS/c1-4-2-3-5(9)7-6(4)11-8(10)12-7/h2-3H,1H3
    • InChI Key： BUYSZGJSZGEBEZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C)C2=C1SC(=N2)Cl

Computed Properties

  • Exact Mass: 216.95200
  • Monoisotopic Mass: 216.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 3.91150

2,7-dichloro-4-methyl-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D483178-10mg
2,7-Dichloro-4-methyl-1,3-benzothiazole
 80945-85-3
10mg
 $ 50.00 2022-06-05
TRC
D483178-50mg
2,7-Dichloro-4-methyl-1,3-benzothiazole
 80945-85-3
50mg
 $ 135.00 2022-06-05
TRC
D483178-100mg
2,7-Dichloro-4-methyl-1,3-benzothiazole
 80945-85-3
100mg
 $ 230.00 2022-06-05
Chemenu
CM543524-100mg
2,7-Dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 97%
100mg
 $221 2024-07-23
Chemenu
CM543524-250mg
2,7-Dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 97%
250mg
 $318 2024-07-23
Chemenu
CM543524-1g
2,7-Dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 97%
1g
 $843 2024-07-23
Enamine
EN300-237788-0.05g
2,7-dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 95%
0.05g
 $612.0 2024-06-19
Enamine
EN300-237788-0.1g
2,7-dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 95%
0.1g
 $640.0 2024-06-19
Enamine
EN300-237788-0.25g
2,7-dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 95%
0.25g
 $670.0 2024-06-19
Enamine
EN300-237788-0.5g
2,7-dichloro-4-methyl-1,3-benzothiazole
 80945-85-3 95%
0.5g
 $699.0 2024-06-19

2,7-dichloro-4-methyl-1,3-benzothiazole Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:80945-85-3)2,7-dichloro-4-methyl-1,3-benzothiazole
Order Number:A840009
Stock Status:in Stock
Quantity:250mg/500mg/1g/2.5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:48
Price ($):452.0/775.0/1327.0/2651.0
Email:sales@amadischem.com

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80945-85-3 (2,7-dichloro-4-methyl-1,3-benzothiazole) Related Products

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Amadis Chemical Company Limited
(CAS:80945-85-3)2,7-dichloro-4-methyl-1,3-benzothiazole
A840009
Purity:99%/99%/99%/99%
Quantity:250mg/500mg/1g/2.5g
Price ($):452.0/775.0/1327.0/2651.0
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